Cas no 332161-42-9 (2-{5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one)

• Product Name: 2-{5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one
• CAS No: 332161-42-9
• MF: C₁₉H₁₆ClN₃O₂S
• MW: 385.867241859436
• CID: 3070537
• PubChem ID: 2155782
• Update Time: 2025-07-17

2-{5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• <br>2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-1-(3,4-dihydro-2H-qui nolin-1-yl)-ethanone
• 2-{5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one
• EU-0058606
• C292-0261
• HMS1820B15
• CHEMBL1449263
• NCGC00107122-01
• F0594-0401
• 2-((5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl)thio)-1-(3,4-dihydroquinolin-1(2H)-yl)ethanone
• 2-[[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-(3,4-dihydro-2H-quinolin-1-yl)ethanone
• 2-{[5-(2-CHLOROPHENYL)-1,3,4-OXADIAZOL-2-YL]SULFANYL}-1-(1,2,3,4-TETRAHYDROQUINOLIN-1-YL)ETHAN-1-ONE
• 2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-1-(3,4-dihydro-2H-quinolin-1-yl)-ethanone
• AKOS000566585
• 332161-42-9

• MDL： MFCD01818213
• Inchi： 1S/C19H16ClN3O2S/c20-15-9-3-2-8-14(15)18-21-22-19(25-18)26-12-17(24)23-11-5-7-13-6-1-4-10-16(13)23/h1-4,6,8-10H,5,7,11-12H2
• InChI Key： GSIJMQQYCUOLNH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=NN=C(O1)SCC(N1C2C=CC=CC=2CCC1)=O

Computed Properties

• Exact Mass: 385.0651756Da
• Monoisotopic Mass: 385.0651756Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 84.5Ų

Additional information on 2-{5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one

Introduction to 2-{5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one and Its Significance in Modern Chemical Biology

The compound with the CAS number 332161-42-9, chemically designated as 2-{5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one, represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. This molecule has garnered attention in the scientific community due to its unique structural features and potential therapeutic applications. The presence of both the tetrahydroquinoline and oxadiazole moieties suggests a rich chemical space for biological activity, making it a promising candidate for further investigation.

In recent years, the development of novel scaffolds in medicinal chemistry has been instrumental in overcoming drug resistance and enhancing therapeutic efficacy. The structural motif of 1,2,3,4-tetrahydroquinoline is well-documented for its role in various bioactive molecules, particularly those targeting central nervous system disorders and infectious diseases. When combined with the 5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl group, the compound exhibits a dual-action profile that could be exploited for synergistic effects in drug design.

One of the most compelling aspects of this compound is its potential as an inhibitor of key biological pathways. The oxadiazole ring is known to interact with enzymes and receptors in a manner that can modulate inflammatory responses and cell proliferation. Preclinical studies have suggested that derivatives of this class may have applications in oncology and immunomodulation. The sulfanyl substituent further enhances the compound's ability to interact with biological targets by increasing its solubility and metabolic stability.

The tetrahydroquinoline component brings additional complexity to the molecule's pharmacophore. This scaffold is frequently found in bioactive natural products and synthetic drugs due to its ability to penetrate the blood-brain barrier and exert effects on neurotransmitter systems. Recent advances in computational chemistry have enabled the rational design of tetrahydroquinoline-based compounds with improved pharmacokinetic properties. This compound is no exception, showing promise as a lead structure for further optimization.

From a synthetic chemistry perspective, the preparation of 332161-42-9 involves multi-step reactions that showcase the versatility of modern organic synthesis techniques. The introduction of the chlorophenyl group at the 5-position of the oxadiazole ring requires precise control over reaction conditions to ensure high yield and purity. Additionally, the coupling between the tetrahydroquinoline and oxadiazole moieties necessitates advanced coupling strategies such as palladium-catalyzed cross-coupling reactions.

The biological evaluation of this compound has been ongoing in several research laboratories. Initial screening assays have revealed promising activity against certain enzyme targets associated with metabolic diseases. The combination of structural features from both heterocyclic systems suggests that this molecule may exhibit pleiotropic effects, which could be advantageous in treating multifaceted pathologies.

In conclusion, 2-{5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one (CAS 332161-42-9) represents a significant advancement in chemical biology research. Its unique structural composition positions it as a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in drug discovery and development.